Cas no 946329-78-8 (2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 946329-78-8
• MF: C₂₂H₂₂N₂O₄S₂
• MW: 442.551083087921
• CID: 5443955
• PubChem ID: 42585735
• Update Time: 2025-10-30

2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-[3-(methylsulfanyl)phenyl]acetamide
• 946329-78-8
• F3222-3660
• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxopyridin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• AKOS021613790
• 2-(4,6-dimethyl-2-oxo-3-(phenylsulfonyl)pyridin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide
• 4,6-Dimethyl-N-[3-(methylthio)phenyl]-2-oxo-3-(phenylsulfonyl)-1(2H)-pyridineacetamide
• 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-3-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C22H22N2O4S2/c1-15-12-16(2)24(14-20(25)23-17-8-7-9-18(13-17)29-3)22(26)21(15)30(27,28)19-10-5-4-6-11-19/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key： OWWIEEDEZHTHOU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC2=CC=CC(SC)=C2)=O)C(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 442.10209953g/mol
• Monoisotopic Mass: 442.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 731.7±60.0 °C(Predicted)
• pka: 13.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl-N-3-(methylsulfanyl)phenylacetamide

Compound CAS No. 946329-78-8: 2-(3-(Benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-[3-(methylsulfanyl)phenyl]acetamide

Compound CAS No. 946329-78-8, also known as 2-(3-(Benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl)-N-[3-(methylsulfanyl)phenyl]acetamide, is a complex organic compound with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound has garnered significant attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential as a drug candidate for various therapeutic areas, including cardiovascular diseases and neurodegenerative disorders.

The molecular structure of this compound is characterized by a dihydropyridine ring system, which is a well-known scaffold in drug design. The dihydropyridine core is substituted with a benzenesulfonyl group at position 3 and methyl groups at positions 4 and 6. Additionally, the molecule features an acetamide group attached to the dihydropyridine ring, with the nitrogen atom of the acetamide linked to a phenyl ring substituted with a methylsulfanyl group. This combination of functional groups contributes to the compound's stability, bioavailability, and interaction with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic techniques, including Suzuki coupling and Stille coupling reactions, to streamline its production process. These methods not only enhance the yield but also ensure the high purity required for pharmaceutical applications. Furthermore, computational chemistry tools such as molecular docking and quantum mechanics calculations have been utilized to predict the binding affinity of this compound to various biological targets.

The pharmacological activity of CAS No. 946329-78-8 has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, this compound has shown promising results in reducing oxidative stress and neurotoxicity in models of Alzheimer's disease. These findings underscore its potential as a multifunctional therapeutic agent.

In terms of bioavailability, studies have shown that this compound exhibits favorable absorption profiles when administered orally. Its ability to penetrate the blood-brain barrier makes it particularly attractive for treating central nervous system disorders. However, further research is needed to optimize its pharmacokinetic properties and minimize potential off-target effects.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a strong candidate for drug development pipelines. As research continues to uncover its full therapeutic potential, it is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.